Cas no 2168741-86-2 ((4-Methyl-1,2-thiazol-3-yl)methanol)

• Product Name: (4-Methyl-1,2-thiazol-3-yl)methanol
• CAS No: 2168741-86-2
• MF: C₅H₇NOS
• MW: 129.180179834366
• CID: 6286350
• PubChem ID: 59443551
• Update Time: 2025-11-01

(4-Methyl-1,2-thiazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• EN300-741875
• 2168741-86-2
• (4-Methylisothiazol-3-yl)methanol
• SCHEMBL6981998
• (4-methyl-1,2-thiazol-3-yl)methanol
• (4-Methyl-1,2-thiazol-3-yl)methanol

• Inchi： 1S/C5H7NOS/c1-4-3-8-6-5(4)2-7/h3,7H,2H2,1H3
• InChI Key： GGFQJMUVVBJLDM-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(CO)=N1

Computed Properties

• Exact Mass: 129.02483502g/mol
• Monoisotopic Mass: 129.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.4Ų

Additional information on (4-Methyl-1,2-thiazol-3-yl)methanol

Recent Advances in the Application of (4-Methyl-1,2-thiazol-3-yl)methanol (CAS: 2168741-86-2) in Chemical Biology and Pharmaceutical Research

The compound (4-Methyl-1,2-thiazol-3-yl)methanol (CAS: 2168741-86-2) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic thiazole derivative serves as a key intermediate in the synthesis of bioactive molecules, particularly those targeting infectious diseases and cancer. Recent studies highlight its role in modulating enzymatic activity and interacting with biological targets, making it a promising scaffold for novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (4-Methyl-1,2-thiazol-3-yl)methanol derivatives as inhibitors of bacterial efflux pumps, addressing the growing challenge of antibiotic resistance. The research team synthesized a series of analogs, with compound 2168741-86-2 showing potent activity against multidrug-resistant Staphylococcus aureus (MRSA) strains. Structural analysis revealed that the hydroxymethyl group at the 3-position of the thiazole ring plays a critical role in binding to the AcrB transporter protein.

In oncology research, (4-Methyl-1,2-thiazol-3-yl)methanol has been incorporated into PROTAC (Proteolysis Targeting Chimeras) molecules designed to degrade oncogenic proteins. A recent Nature Chemical Biology publication (2024) described its use as a linker moiety connecting E3 ligase ligands to target protein binders. The compound's stability under physiological conditions and optimal spacer length contributed to the successful degradation of BRD4, a protein implicated in various cancers.

The synthetic utility of 2168741-86-2 has been further expanded through novel catalytic methodologies. A 2024 ACS Catalysis report detailed a palladium-catalyzed C-H functionalization protocol that enables direct modification of the thiazole ring, allowing for rapid diversification of this scaffold. This advancement significantly reduces the synthetic steps required to generate drug-like molecules containing the (4-Methyl-1,2-thiazol-3-yl)methanol core structure.

Pharmacokinetic studies of derivatives containing this moiety have shown favorable drug-like properties, including good metabolic stability and oral bioavailability. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling indicates that the hydroxymethyl group contributes to improved aqueous solubility without compromising membrane permeability, addressing a common challenge in thiazole-containing drug candidates.

Ongoing clinical trials include several investigational new drugs incorporating (4-Methyl-1,2-thiazol-3-yl)methanol derivatives, particularly in antiviral and anti-inflammatory applications. Preliminary results from Phase I trials of a TLR7/8 dual modulator show promising immunomodulatory effects with an acceptable safety profile, suggesting potential applications in autoimmune diseases and vaccine adjuvants.

Future research directions focus on exploring the chiral derivatives of this scaffold and their potential in targeting G-protein coupled receptors (GPCRs). Computational modeling studies predict that enantiomerically pure forms may exhibit enhanced selectivity for specific receptor subtypes, opening new avenues for CNS drug development. The continued investigation of 2168741-86-2 and its derivatives underscores its importance as a versatile building block in modern medicinal chemistry.